Cas no 2137640-14-1 (tert-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate)

• Product Name: tert-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate
• CAS No: 2137640-14-1
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 5609048
• PubChem ID: 165953884
• Update Time: 2025-08-05

tert-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2137640-14-1
• tert-butyl N-[4-amino-2-(1H-indol-3-yl)butyl]carbamate
• EN300-840834
• tert-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate

• Inchi： 1S/C17H25N3O2/c1-17(2,3)22-16(21)20-10-12(8-9-18)14-11-19-15-7-5-4-6-13(14)15/h4-7,11-12,19H,8-10,18H2,1-3H3,(H,20,21)
• InChI Key： ZYOPISRPVMTAKL-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCN)C1=CNC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate

Introduction to Tert-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate (CAS No. 2137640-14-1)

Ter-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate, with the chemical identifier CAS No. 2137640-14-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a tert-butyl group, an amino substituent, and an indole moiety, contributes to its unique chemical properties and biological interactions.

The tert-butyl group, a branched alkyl group, is known for its stability and role in enhancing the lipophilicity of molecules, making them more soluble in lipid-based environments. This characteristic is particularly advantageous in drug design, as it can improve the bioavailability and membrane permeability of therapeutic agents. The presence of the amino group further enhances the compound's reactivity, allowing it to participate in various biochemical pathways and interactions. Specifically, the amino group can engage in hydrogen bonding, which is crucial for the binding affinity of many pharmacological compounds.

The indole moiety is a heterocyclic aromatic ring system that is commonly found in numerous bioactive natural products and pharmaceuticals. Indole derivatives are known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In Ter-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate, the indole ring is positioned at the 2-position relative to an amino group, which can influence its interaction with biological targets. This arrangement suggests potential applications in modulating pathways involving indole-based signaling molecules.

Recent research has highlighted the importance of carbamate derivatives in drug discovery. Carbamates are versatile intermediates that can be modified to produce compounds with tailored biological activities. The structural flexibility of carbamates allows them to interact with various biological targets, including enzymes and receptors. For instance, carbamate-based compounds have shown promise in inhibiting enzymes involved in pain signaling and inflammation. The specific arrangement of functional groups in Ter-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate may contribute to its potential as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Indole derivatives have been extensively studied for their anticancer properties, and modifications to these structures have led to several clinical candidates. The tert-butyl group and the amino substituent in Ter-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate may enhance its ability to interact with cancer-related proteins and pathways. Furthermore, the compound's ability to engage in hydrogen bonding due to the presence of multiple polar functional groups could improve its binding affinity to target enzymes or receptors involved in tumor growth and progression.

In addition to its potential oncological applications, Ter-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate may also find utility in other therapeutic areas. For example, its structural features could make it a valuable tool for studying neurotransmitter receptors or ion channels. The indole moiety is particularly relevant here, as indole derivatives are known to interact with various neurotransmitter systems. By modulating these interactions, Ter-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate could potentially be developed into a drug candidate for treating neurological disorders.

The synthesis of Ter-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate linkage between the tert-butanol derivative and the amino-substituted butanoyl chloride intermediate. The subsequent introduction of the indole ring at the 2-position is achieved through nucleophilic aromatic substitution or other coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high selectivity and efficiency.

Quality control and analytical characterization are essential steps in ensuring the identity and purity of Ter-butyl N-4-amino-2-(1H-indol-3-yl)butylcarbamate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for structural confirmation and purity assessment. These analytical methods provide detailed information about the molecular structure and impurity profiles, ensuring that the compound meets stringent pharmaceutical standards.

The pharmacokinetic properties of Ter-butyl N-4-amino-2-(1H-indol-3-ybute)-ethylindol carboxamide also play a critical role in its potential therapeutic applications. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical development. Computational modeling techniques can be employed to predict these properties before experimental testing is conducted. This approach helps optimize drug design by identifying promising candidates early in the development process.

In conclusion, Ter-butyl N--amino--(1--indol--3--ytl)--butylethyleind carboxamide (CAS No--2137640--14--1) represents a fascinating compound with significant potential in pharmaceutical research-- Its unique structural features-- including th tert--butyI group-- th amine substituent-- an d th ind ole moiety-- contribute t o i ts versatility an d bi oactivity-- Recent studies have highlighted th importance o f carbamate derivatives an d ind ole-based compoun ds i n drug discove ry-- Th e compoun d's pote ntial appl ications i n oncol ogy an d neurolog y make i t a promisin g tar get f or furthe r stu dies-- With advanc ed synt hesis metho ds an d qua lity control techniq ues-- Ter-but yl N----amino----(1----ind ol----3----ytl)--butylethyleind carboxamide has th e pote ntial t o b e deve loped i n t o a no ve l therapeutic agent.